Cas no 946786-50-1 (5-Bromo-2-propoxyaniline)

• Product Name: 5-Bromo-2-propoxyaniline
• CAS No: 946786-50-1
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 4721776
• PubChem ID: 26190379
• Update Time: 2025-06-09

5-Bromo-2-propoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-PROPOXYANILINE
• 5-Bromo-2-propoxyaniline

• Inchi： 1S/C9H12BrNO/c1-2-5-12-9-4-3-7(10)6-8(9)11/h3-4,6H,2,5,11H2,1H3
• InChI Key： YCNZOMMQQZMBKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Bromo-2-propoxyaniline

Professional Introduction to 5-Bromo-2-propoxyaniline (CAS No. 946786-50-1)

5-Bromo-2-propoxyaniline, with the chemical formula C₈H₁₀BrN and CAS number 946786-50-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The presence of both bromine and propoxy functional groups makes it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The structural characteristics of 5-Bromo-2-propoxyaniline contribute to its reactivity and utility in synthetic chemistry. The bromine atom provides a site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery and material science. Meanwhile, the propoxy group introduces a hydrophilic moiety, enhancing solubility and bioavailability in potential therapeutic applications.

In recent years, there has been a surge in research focusing on the development of novel aniline derivatives for their pharmacological properties. Anilines, including 5-Bromo-2-propoxyaniline, are known for their role as precursors in the synthesis of active pharmaceutical ingredients (APIs). Specifically, this compound has been explored in the creation of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromine substituent facilitates the introduction of aryl groups through palladium-catalyzed reactions, enabling the construction of complex molecular architectures.

One of the most compelling aspects of 5-Bromo-2-propoxyaniline is its application in medicinal chemistry. Researchers have utilized this compound to develop small-molecule inhibitors targeting specific enzymes involved in metabolic pathways. For instance, studies have demonstrated its utility in synthesizing molecules that inhibit tyrosine kinases, which are overexpressed in many solid tumors. The propoxy group enhances binding affinity by improving interactions with biological targets, making it an attractive scaffold for drug design.

The synthetic pathways involving 5-Bromo-2-propoxyaniline are diverse and well-documented. One common method involves the nucleophilic aromatic substitution (SNAr) reaction between 2-nitropropyl bromide and aniline derivatives under basic conditions. This approach allows for high yields and selectivity, making it a preferred route for industrial-scale production. Additionally, palladium-catalyzed cross-coupling reactions have been employed to introduce various aryl groups at the bromine position, expanding the library of possible derivatives.

The chemical properties of 5-Bromo-2-propoxyaniline also make it a valuable tool in materials science. For example, its ability to undergo polymerization reactions has been explored in the development of conductive polymers used in organic electronics. The bromine atom serves as a handle for further functionalization, allowing chemists to tailor the properties of these materials for specific applications.

In conclusion, 5-Bromo-2-propoxyaniline (CAS No. 946786-50-1) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse synthetic strategies, making it a cornerstone in the development of novel bioactive molecules and advanced materials. As research continues to uncover new applications, this compound is poised to remain at the forefront of chemical innovation.